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Compound of Interest

Compound Name: Pentyl isovalerate

Cat. No.: B1198638

For researchers and scientists handling pentyl isovalerate, ensuring its proper disposal is a
critical component of laboratory safety and environmental responsibility. Adherence to
established protocols minimizes risks and ensures compliance with regulatory standards. This
guide provides essential information on the safe and logistical procedures for the disposal of
pentyl isovalerate.

Pentyl isovalerate is recognized as a hazardous substance, being harmful if swallowed,
inhaled, or in contact with skin, and capable of causing severe skin burns and eye damage[1].
It is also a flammable liquid and vapor[2]. Therefore, standard disposal methods such as
discarding in regular trash or pouring down the sewer system are strictly prohibited without
explicit permission from environmental health and safety (EHS) authorities[3][4][5]. All chemical
waste is subject to regulation and must be managed through a designated hazardous waste
program[3].

Quantitative Data on Pentyl Isovalerate
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Property Value Reference
Molecular Formula C10H2002 [6]
Molecular Weight 172.26 g/mol [6]
Appearance Colorless to pale yellow liquid

Odor Fruity, apple-like

Boiling Point 192-193 °C

Flash Point 70°C - 80°C (closed cup)

Slightly soluble in water;
Solubility soluble in ethanol and organic

solvents

Detailed Disposal Protocol

The proper disposal of pentyl isovalerate should be conducted in a well-ventilated area,
preferably within a fume hood, while wearing appropriate personal protective equipment (PPE),
including safety goggles, chemical-resistant gloves, and a lab coat[4].

Step 1: Waste Collection and Segregation

» All waste pentyl isovalerate, including contaminated materials, must be collected for
disposal as hazardous waste.

« Do not mix pentyl isovalerate with incompatible chemicals. It is advisable to collect it in a
designated container for halogen-free organic solvents[7][8].

Step 2: Container Selection and Labeling

e Use a chemically compatible container, preferably plastic, with a secure, leak-proof screw-on
cap[3][9][10].

e The container must be clearly labeled as "Hazardous Waste"[3].
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e The label must include the full chemical name ("Pentyl Isovalerate"), the quantity of waste,
the date of waste generation, the place of origin (e.g., lab and room number), and the
principal investigator's name and contact information[3].

Step 3: Waste Storage

o Store the sealed waste container in a designated, well-ventilated hazardous waste storage
area[9].

o Employ secondary containment, such as a larger, chemically resistant tray or bin, to capture
any potential leaks[9]. The secondary container should be able to hold 110% of the volume
of the primary container[9].

o Keep the waste container closed except when adding more waste[9].
Step 4: Disposal of Small Quantities (Under 50 mL)

e For liquid quantities less than 50 mL, absorb the pentyl isovalerate onto an inert absorbent
material such as vermiculite, sand, or cat litter[7].

e The contaminated absorbent material should then be placed in a labeled hazardous waste
container for disposal by a licensed waste contractor[7].

Step 5: Disposal of Large Quantities (Over 50 mL)

o Larger volumes of pentyl isovalerate should be collected directly into a designated
hazardous waste container[7].

 Alternatively, the material can be sent to a licensed chemical destruction plant or be
disposed of via controlled incineration with flue gas scrubbing[4].

Step 6: Disposal of Empty Containers

o Empty containers that previously held pentyl isovalerate must be triple-rinsed with a
suitable solvent capable of removing the chemical residue[10][11].

e The rinsate from this cleaning process must be collected and disposed of as hazardous
waste[10][11].
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 Atfter triple-rinsing, the container can be disposed of as regular trash after defacing any
chemical labels[11].

Step 7: Arranging for Waste Pickup

» Contact your institution's Environmental Health and Safety (EHS) office or the designated
hazardous waste management provider to schedule a pickup for the collected waste[3][9].

o Ensure all required forms and documentation are completed accurately[3].

Disposal Workflow
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Pentyl Isovalerate Disposal Workflow
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Caption: Logical workflow for the proper disposal of pentyl isovalerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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